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Compound of Interest

Compound Name: bPiDI

Cat. No.: B12371702 Get Quote

A Note on Terminology: The term "bPiDI" as specified in the query does not correspond to a

known fluorescent probe in the scientific literature for lipid droplet imaging. It is highly probable

that this is a typographical error and the intended subject was BODIPY dyes, a well-established

and widely used class of fluorophores for this application. This document will proceed under the

assumption that the user is interested in the application of BODIPY dyes for studying lipid

droplet dynamics.

Introduction
Lipid droplets (LDs) are dynamic cellular organelles central to lipid metabolism and energy

homeostasis. Their study is crucial for understanding various physiological and pathological

processes, including obesity, diabetes, and cancer. BODIPY (boron-dipyrromethene) dyes are

lipophilic fluorescent probes that have become indispensable tools for visualizing and

quantifying lipid droplets in living and fixed cells. Their excellent photophysical properties,

including high quantum yields, photostability, and tunable emission spectra, make them ideal

for high-resolution imaging and dynamic tracking of LDs. This application note provides

detailed protocols and data for the use of BODIPY dyes in lipid droplet research, aimed at

researchers, scientists, and drug development professionals.

Data Presentation
The selection of a BODIPY dye for lipid droplet analysis depends on the specific experimental

requirements, such as the imaging modality (e.g., confocal microscopy, super-resolution

microscopy) and the need for multiplexing with other fluorescent probes.[1][2] The table below
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summarizes the key photophysical properties of commonly used BODIPY derivatives for lipid

droplet staining.
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BODIPY
Derivative

Excitation Max
(nm)

Emission Max
(nm)

Quantum Yield Key Features

BODIPY 493/503 ~493 ~503 High

Bright green

fluorescence,

well-established,

but can have

limited

photostability.[3]

BODIPY 505/515 ~505 ~515 High

Similar to

493/503, suitable

for standard

green channels.

[4]

LD-TB ~580 ~600 High in oil

Fluorogenic

(fluorescence

increases in non-

polar

environments),

bright red

fluorescence,

good

photostability.[1]

[5]

LD540 ~520 ~540 High

Spectrally

resolvable from

green and red

fluorophores,

enabling

multicolor

imaging.[6]
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BoL2 ~508 ~570 High

Large Stokes

shift, good

cellular retention

for long-term

tracking.[7]

Experimental Protocols
Protocol 1: Live-Cell Imaging of Lipid Droplets with
BODIPY 493/503
This protocol describes the staining of lipid droplets in live cultured cells using the commonly

available BODIPY 493/503.

Materials:

BODIPY 493/503 stock solution (1 mg/mL in DMSO)

Live-cell imaging medium (e.g., phenol red-free DMEM)

Phosphate-buffered saline (PBS)

Cultured cells on glass-bottom dishes or coverslips

Procedure:

Cell Culture: Plate cells on a suitable imaging vessel and culture until they reach the desired

confluency.

Preparation of Staining Solution: Prepare a working solution of BODIPY 493/503 at a final

concentration of 1-2 µg/mL in pre-warmed live-cell imaging medium.

Cell Staining:

Remove the culture medium from the cells.

Wash the cells once with PBS.
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Add the BODIPY 493/503 staining solution to the cells.

Incubate for 15-30 minutes at 37°C in a CO2 incubator.

Washing:

Remove the staining solution.

Wash the cells twice with pre-warmed live-cell imaging medium to remove excess dye.

Imaging: Image the cells immediately using a fluorescence microscope equipped with

standard FITC/GFP filter sets (Excitation: ~488 nm, Emission: ~520 nm).

Protocol 2: Fixed-Cell Staining of Lipid Droplets
This protocol is suitable for experiments where live-cell imaging is not required and provides

better preservation of cellular morphology.

Materials:

BODIPY 493/503 stock solution (1 mg/mL in DMSO)

4% Paraformaldehyde (PFA) in PBS

PBS

Mounting medium with DAPI (optional, for nuclear counterstaining)

Cultured cells on coverslips

Procedure:

Cell Culture: Grow cells on coverslips to the desired density.

Fixation:

Remove the culture medium.

Wash the cells once with PBS.
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Fix the cells with 4% PFA in PBS for 15-20 minutes at room temperature.

Wash the cells three times with PBS.

Staining:

Prepare a working solution of BODIPY 493/503 at 1 µg/mL in PBS.

Add the staining solution to the fixed cells and incubate for 30 minutes at room

temperature, protected from light.

Washing:

Remove the staining solution.

Wash the cells three times with PBS.

Mounting: Mount the coverslips onto microscope slides using a mounting medium. If desired,

use a mounting medium containing DAPI for nuclear visualization.

Imaging: Image the slides using a fluorescence or confocal microscope.
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Caption: Simplified pathway of lipid droplet formation and lipolysis.
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Caption: Workflow for quantitative analysis of lipid droplets.

Logical Relationship: Advantages of BODIPY Dyes for
Lipid Droplet Imaging
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Caption: Key properties and advantages of BODIPY dyes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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